Cas no 477585-28-7 (Benzoic acid, 4-(2H-1-benzothiopyran-4-yl)-)

• Product Name: Benzoic acid, 4-(2H-1-benzothiopyran-4-yl)-
• CAS No: 477585-28-7
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 2646291
• Update Time: 2025-03-26

Benzoic acid, 4-(2H-1-benzothiopyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2H-1-benzothiopyran-4-yl)-

• Inchi： 1S/C16H12O2S/c17-16(18)12-7-5-11(6-8-12)13-9-10-19-15-4-2-1-3-14(13)15/h1-9H,10H2,(H,17,18)
• InChI Key： PLWSICOJVJPMJY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2C3=CC=CC=C3SCC=2)C=C1

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 456.8±45.0 °C(Predicted)
• pka: 4.27±0.10(Predicted)